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Introduction
(Rac)-SAR131675 is a potent and highly selective inhibitor of the Vascular Endothelial Growth

Factor Receptor-3 (VEGFR-3) tyrosine kinase[1][2]. It demonstrates significant anti-

lymphangiogenic, antitumoral, and antimetastatic activities in various preclinical cancer

models[2][3][4]. SAR131675 exerts its effects not only by inhibiting the formation of new

lymphatic vessels but also by modulating the tumor microenvironment, particularly by reducing

the infiltration of tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells

(MDSCs)[2][5][6]. While showing promise in preclinical studies, its development was terminated

due to adverse metabolic effects[7]. Nevertheless, it remains a valuable tool for investigating

the role of the VEGF-C/VEGF-D/VEGFR-3 axis in tumor progression and metastasis.

These application notes provide a summary of dosages and protocols for the use of (Rac)-
SAR131675 in mouse models of cancer based on published literature.

Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15578845#bc-rfq
https://www.benchchem.com/product/b15578845/docs?utm_src=pdf-body#application-notes-and-protocols-for-rac-sar131675-in-mouse-models-of-cancer
https://www.medchemexpress.com/SAR131675.html
https://pubmed.ncbi.nlm.nih.gov/22584122/
https://pubmed.ncbi.nlm.nih.gov/22584122/
https://www.researchgate.net/publication/224956975_SAR131675_a_Potent_and_Selective_VEGFR-3-TK_Inhibitor_with_Antilymphangiogenic_Antitumoral_and_Antimetastatic_Activities
https://aacrjournals.org/mct/article/11/8/1637/91547/SAR131675-a-Potent-and-Selective-VEGFR-3-TK
https://pubmed.ncbi.nlm.nih.gov/22584122/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9179346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980599/
https://aacrjournals.org/cancerrescommun/article/2/11/1504/711325/Targeting-Tumor-Angiogenesis-with-the-Selective
https://www.benchchem.com/product/b15578845/docs?utm_src=pdf-body#application-notes-and-protocols-for-rac-sar131675-in-mouse-models-of-cancer
https://www.benchchem.com/product/b15578845/docs?utm_src=pdf-body#application-notes-and-protocols-for-rac-sar131675-in-mouse-models-of-cancer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SAR131675 selectively inhibits the tyrosine kinase activity of VEGFR-3, with an IC50 of

approximately 20-23 nM[1][8]. It shows moderate activity against VEGFR-2, with a selectivity

ratio of about 10-fold for VEGFR-3 over VEGFR-2, and has minimal effect on VEGFR-1[3][9].

The binding of ligands such as VEGF-C and VEGF-D to VEGFR-3 triggers receptor

autophosphorylation and activation of downstream signaling pathways, including the ERK1/2

and AKT pathways, which are crucial for the proliferation and survival of lymphatic endothelial

cells[10]. By inhibiting VEGFR-3, SAR131675 effectively blocks these downstream signals,

leading to a reduction in lymphangiogenesis[3][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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